Cas no 354773-23-2 (2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate)

• Product Name: 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate
• CAS No: 354773-23-2
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5436885
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-2-oxoethyl 2-methyl-4-quinolinecarboxylate
• 4-Quinolinecarboxylic acid, 2-methyl-, 2-(4-methoxyphenyl)-2-oxoethyl ester
• 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate

• Inchi： 1S/C20H17NO4/c1-13-11-17(16-5-3-4-6-18(16)21-13)20(23)25-12-19(22)14-7-9-15(24-2)10-8-14/h3-11H,12H2,1-2H3
• InChI Key： FIZRFEMQFBFCDZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(OCC(C2=CC=C(OC)C=C2)=O)=O)=CC=1C

Additional information on 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate

Introduction to 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate (CAS No. 354773-23-2)

2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 354773-23-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of molecules well-documented for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a methylquinoline core, a 4-methoxyphenyl substituent, and an ester-functionalized side chain, contribute to its unique chemical and pharmacological properties.

The methylquinoline scaffold is a prominent motif in drug discovery, owing to its ability to interact with various biological targets, including enzymes and receptors. In particular, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of the 4-methoxyphenyl group into the molecular structure enhances the compound's lipophilicity and solubility, which are critical factors for drug bioavailability and efficacy. Additionally, the ester moiety in the side chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate and biological targets. Studies have demonstrated that this compound can bind to specific protein pockets with high affinity, suggesting its potential as an inhibitor or modulator of key enzymatic pathways. For instance, preliminary in silico simulations indicate that it may interact with enzymes involved in DNA replication and repair, which are critical targets in cancer therapy. These findings align with the growing interest in quinoline derivatives as candidates for next-generation therapeutics.

In vitro experiments have also revealed promising pharmacological profiles of CAS No. 354773-23-2. Research has shown that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are overexpressed in various diseases, including cancer and inflammatory disorders. The methylquinoline core appears to be crucial for these interactions, as it allows for precise positioning within the active sites of target proteins. Furthermore, the 4-methoxyphenyl group enhances binding stability by forming hydrophobic interactions and π-stacking interactions with aromatic residues in the protein target.

The ester-functionalized side chain of 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate offers additional opportunities for structural optimization. By modifying this moiety, chemists can fine-tune the compound's pharmacokinetic properties, such as metabolic stability and cell membrane permeability. For example, replacing the ester group with other functional groups like amides or alcohols could alter the compound's solubility profile or enhance its binding affinity to specific targets. Such modifications are essential for developing drug candidates that meet stringent pharmacological requirements.

Current research trends in medicinal chemistry emphasize the importance of hybrid molecules that combine multiple pharmacophoric elements into a single structure. CAS No. 354773-23-2 exemplifies this approach by integrating a quinoline core with a phenolic moiety and an ester side chain. This design philosophy has led to the discovery of several lead compounds with improved therapeutic potential. The quinoline moiety provides a foundation for biological activity, while the phenolic group enhances bioavailability and metabolic stability. The ester side chain further contributes to structural diversity, allowing for rapid screening of analogs with enhanced efficacy.

The synthesis of 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework efficiently. These methods ensure high yields and minimal byproduct formation, which are critical for large-scale production and cost-effectiveness.

The chemical stability of this compound under various conditions has been thoroughly evaluated to ensure its suitability for industrial applications. Studies have shown that it remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability parameters is essential for formulating appropriate delivery systems and ensuring long-term shelf life.

The potential therapeutic applications of CAS No. 354773-23-2 are vast, spanning from oncology to neurology. Ongoing clinical trials are exploring quinoline derivatives as treatments for resistant cancers by targeting specific molecular pathways that drive tumor growth. Additionally, preclinical studies suggest that this compound may have neuroprotective effects against neurodegenerative diseases such as Alzheimer's disease by modulating cholinergic signaling pathways.

Environmental considerations also play a role in the development of new pharmaceuticals like 2-(4-methoxyphenyl)-2-oxoethyl 2-methylquinoline-4-carboxylate. Researchers are increasingly focusing on designing compounds that exhibit favorable environmental profiles during their synthesis and disposal phases. Green chemistry principles are being integrated into drug development pipelines to minimize waste generation and reduce ecological impact.

In conclusion,CAS No. 354773-23-2 represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. Its unique combination of structural features—such as the methylquinoline core, 4-methoxyphenyl substituent, and ester side chain—makes it a versatile scaffold for further drug development efforts. As research continues to uncover new therapeutic applications and synthetic methodologies,this compound is poised to make substantial contributions to modern medicine.